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Compound of Interest

Compound Name: 2-Ethylhexyl acetate

Cat. No.: B091014

Essential Safety and Handling Guide for 2-
Ethylhexyl Acetate

This guide provides immediate, essential safety and logistical information for handling 2-
Ethylhexyl acetate in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE) and Safety
Measures

When handling 2-Ethylhexyl acetate, it is crucial to use appropriate personal protective
equipment to prevent exposure. The substance is a combustible liquid that can cause skin and
serious eye irritation.[1][2]

Engineering Controls:
e Ensure adequate ventilation, especially in confined areas.[1][3]
o Eyewash stations and safety showers must be readily accessible near the workstation.[1]

Personal Protective Equipment:
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e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face
shield, especially where splashing is possible.[3][4][5] Standard safety glasses with side
shields are a minimum requirement.[6]

o Skin Protection: Chemical-impermeable or solvent-resistant gloves (e.g., nitrile) are
mandatory to prevent skin contact.[2][3][7] Wear protective clothing to avoid skin exposure.

[2][6]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use an
approved full-face respirator.[7] In well-ventilated areas, it may not be required.[8]

Quantitative Data Summary

Property Value Source
CAS Number 103-09-3 [1]8]
Molecular Formula C10H2002 [2]
Molecular Weight 172.27 g/mol [9]
Appearance Water-white liquid [4]
Odor Fruity, pleasant odor [4]
Boiling Point 197 °C / 386.6 °F [1]
Melting Point -80 °Cto -45 °C [1114]

_ 71 °C/ 159.8 °F (Combustible
Flash Point o [1112]
Liquid, Category 4)

Autoignition Temperature 295 °C / 563 °F [1]
Lower Explosive Limit (LEL) 0.76% 9]
Upper Explosive Limit (UEL) 8.14% [9]
Specific Gravity 0.870-0.873 [1119]
Vapor Density 5.93 (Air=1) [1][4]
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Experimental Protocols: Handling, Storage, and
Disposal

Safe Handling Protocol:

e Pre-Handling:

o

Read and understand the Safety Data Sheet (SDS).

o

Ensure the work area is well-ventilated.[7]

[¢]

Verify that an eyewash station and safety shower are accessible.[1]

[¢]

Don all required PPE: safety goggles, chemical-resistant gloves, and protective clothing.

[1]3]

» Handling:

o

Handle in a well-ventilated place.[3][7]

o

Avoid contact with skin and eyes.[3][7]

[¢]

Avoid breathing vapors or mist.[6][7]

[¢]

Use non-sparking tools and ground all equipment to prevent electrostatic discharge.[4][7]

o

Keep away from heat, sparks, open flames, and hot surfaces.[1][6] No smoking.[1][6]

o

Do not eat, drink, or smoke when using this product.[2][7]

e Post-Handling:

o Wash hands and any exposed skin thoroughly after handling.[1][3]

o Take off contaminated clothing and wash it before reuse.[1][7]

Storage Plan:
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][7]
o Keep away from heat, sparks, and flame.[1]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][2]

Disposal Plan:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][7]

e Avoid release to the environment.[6][7]
» Spill Management:
o Eliminate all ignition sources.[4][7]
o Evacuate personnel to a safe area.[3][7]
o Contain the spill using sand, earth, or other non-combustible absorbent material.[6]

o Use clean, non-sparking tools to collect the absorbed material into a suitable, closed
container for disposal.[4]

o Prevent the spillage from entering drains or waterways.[6]

Emergency First Aid Procedures

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
provide artificial respiration and seek immediate medical attention.[1][7]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water.[1] Get medical advice if skin irritation occurs.[1][3]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[1]
Remove contact lenses if present and easy to do. Continue rinsing and seek immediate
medical attention.[1][6]
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 Ingestion: Rinse the mouth with water.[3] Do NOT induce vomiting.[6] Call a poison control
center or doctor immediately.[3][6]

Workflow Diagram
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Workflow for Handling 2-Ethylhexyl Acetate
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Caption: Logical workflow for the safe handling and disposal of 2-Ethylhexyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethylhexyl
acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091014#personal-protective-equipment-for-handling-
2-ethylhexyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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